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methoxybenzenesulfonamide
The Orthogonal Scaffold for Fragment-Based Drug
Discovery
Content Type: Publish Comparison Guide Subject: CAS 1261438-84-9 (Intermediate)

Audience: Medicinal Chemists, Process Scientists

Executive Summary
3-Bromo-5-methoxybenzenesulfonamide represents a high-value "orthogonal" scaffold in

drug discovery. Unlike simple monosubstituted benzenesulfonamides, this trisubstituted arene

offers three distinct vectors for chemical elaboration:

The Sulfonamide (
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): A classic pharmacophore for carbonic anhydrase inhibition and a polar "anchor" in kinase
inhibitor design.

The Bromide (

): A reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-
Hartwig), enabling library expansion.

The Methoxy Group (

): A lipophilic electron donor that modulates the electronic environment of the ring and
improves metabolic stability compared to naked phenols.

This guide compares the compound against its monosubstituted analogs and provides a

validated workflow for its synthesis and characterization.

Characterization Profile: The Gold Standard
While specific experimental melting points for this intermediate are often proprietary to

commercial libraries, the following physicochemical profile is established based on structural

property relationships and high-fidelity prediction models (ACD/Labs, ChemAxon).

Physicochemical Properties Table[1]
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Property Data / Value Note

CAS Number 1261438-84-9 Primary identifier

Formula

Molecular Weight 266.11 g/mol

Physical State
White to off-white crystalline

solid
Typical for sulfonamides

Solubility DMSO, Methanol, DMF Low solubility in water

pKa (Sulfonamide) ~9.8 - 10.1 (Predicted) Acidic proton on nitrogen

LogP (Octanol/Water) 1.10 - 1.35 Moderate lipophilicity

H-Bond Donors
1 (Sulfonamide

)

H-Bond Acceptors
3 (

, OMe)

Diagnostic NMR Signature (Predicted)
To validate product identity, researchers should look for the following diagnostic signals in

NMR (DMSO-

, 400 MHz):

~3.80 ppm (Singlet, 3H): The methoxy (

) group. Sharp and distinct.

~7.40 ppm (Broad Singlet, 2H): The sulfonamide (

) protons. Exchangeable with

.

7.20 – 7.70 ppm (Multiplets, 3H): The aromatic protons (
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).

Pattern: Due to the 1,3,5-substitution, these often appear as three distinct meta-coupled

doublets (

) or apparent triplets. The proton between the two electron-withdrawing groups (Br and

) will be the most deshielded.

Comparative Analysis: Performance & Reactivity
This section objectively compares 3-Bromo-5-methoxybenzenesulfonamide with its closest

structural analogs to justify its selection in library design.

Table 2: Structural Analog Comparison
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Feature
3-Bromo-5-methoxy-

(Target)

3-

Bromobenzenesulfo

namide

3-

Methoxybenzenesulf

onamide

Electronic Nature

Push-Pull

SystemOMe donates (

), Br/

withdraw (

).

Electron

DeficientStrong

inductive withdrawal

from Br and

.

Electron

RichResonance

donation from OMe

dominates.

Suzuki Coupling

Excellent. The OMe

group slightly

activates the ring

towards oxidative

addition at the Br

position compared to

highly deficient rings.

Good, but the

resulting biaryl is

electronically "dry".

N/A (No handle for

coupling).

Solubility

Moderate. OMe aids

solubility in organic

solvents compared to

the bromo-only

analog.

Low. Often requires

high DMSO % for

screening.

Good.

Drug-Like Utility

High. Allows

orthogonal expansion.

Used in FBDD

(Fragment-Based

Drug Discovery).

Medium. Limited to

simple biaryl

formation.

Low. Terminal cap

only; cannot be

extended.

Key Insight: The "Target" compound is superior for Structure-Activity Relationship (SAR)

studies because it allows the chemist to keep the sulfonamide "warhead" constant while

varying the aryl group at the 3-position (via the Bromine) and maintaining a metabolic soft-spot

cover (the Methoxy).

Experimental Protocols
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A. Synthesis Workflow (The "Diazo" Route)
Rationale: Direct chlorosulfonation of 3-bromoanisole often leads to regioselectivity issues

(mixtures of isomers). The most robust route starts from 3-bromo-5-methoxyaniline, utilizing the

Meerwein reaction to install the sulfonyl chloride regioselectively.

Step 1: Formation of Sulfonyl Chloride
Reagents: 3-Bromo-5-methoxyaniline (1.0 eq),

(1.1 eq),

(conc.),

(gas) or

,

(cat.), Acetic Acid.

Procedure:

Dissolve aniline in

and cool to

.

Add aqueous

dropwise to form the diazonium salt.

Separately, prepare a saturated solution of

in acetic acid with

catalyst.

Pour the cold diazonium mixture into the

solution.
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Observation: Evolution of

gas indicates decomposition of diazonium to sulfonyl chloride.

Workup: Pour into ice water. The product, 3-Bromo-5-methoxybenzenesulfonyl chloride

(CAS 1261776-39-9), usually precipitates as a solid.[1] Filter and dry.[2]

Step 2: Amination to Sulfonamide
Reagents: Sulfonyl chloride intermediate,

(28% aq) or

in dioxane/THF.

Procedure:

Dissolve the sulfonyl chloride in THF (or Dioxane) at

.

Slowly add excess ammonia (3-5 eq).

Stir at room temperature for 2–4 hours.

Monitoring: TLC (Hexane/EtOAc 1:1) should show disappearance of the non-polar chloride

spot and appearance of a polar spot (Sulfonamide).

Workup: Evaporate solvent. Partition residue between EtOAc and Water. Wash organic

layer with brine, dry over

.

Purification: Recrystallize from EtOH/Water or purify via silica flash chromatography (0-5%

MeOH in DCM).

B. Visualization of Synthesis Logic
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Start: 3-Bromo-5-methoxyaniline

Intermediate: Diazonium Salt
(Unstable, 0°C)

NaNO2, HCl
(Diazotization)

Intermediate: Sulfonyl Chloride
(CAS 1261776-39-9)

SO2, CuCl2, AcOH
(Meerwein Reaction)

Final Product:
3-Bromo-5-methoxybenzenesulfonamide

NH3 (aq) or NH3/THF
(Amination)

QC Checkpoint:
HPLC Purity >95%
NMR Confirmation

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway ensuring regiochemical fidelity.

Quality Control & Handling
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To ensure the integrity of biological data generated using this compound, follow this decision

tree.

Crude Product Run LC-MS

Mass [M+H]+ ~266/268?
(Br Isotope Pattern)

Run 1H NMRYes

Recrystallize
(EtOH/H2O)

No (Wrong Mass)

Purity > 95%?

Release for
ScreeningYes

No

Click to download full resolution via product page

Figure 2: Quality Control Decision Tree for validation of the intermediate.

Safety Precautions (GHS)
Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[3][4]

Handling: Use in a fume hood. The sulfonyl chloride precursor is corrosive; the final

sulfonamide is an irritant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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